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Compound of Interest

Compound Name: N-2-Chloroethyl-Val-Leu-anilide

Cat. No.: B1638613

Get Quote

CAS Registry Number: 282729-48-0 Document Type: Technical Safety Monograph Version: 2.1

(Research Use Only)

Compound Identity & Physicochemical Profile
N-(2-Chloroethyl)-Val-Leu-anilide is a specialized peptide derivative often utilized as an

irreversible inhibitor or mechanistic probe for proteolytic enzymes (e.g., calpains, cathepsins).

[1] Its structural integration of a chloroethyl moiety (an electrophilic alkylating group) with a Val-

Leu-anilide backbone (a hydrophobic recognition motif) dictates both its biological activity and

its hazardous properties.
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Parameter Specification

Molecular Formula

Molecular Weight 367.92 g/mol

Physical State Solid (typically white to off-white powder)

Solubility
Soluble in DMSO, DMF, Ethanol; Sparingly

soluble in water

Reactive Group -terminal 2-chloroethyl amine (Alkylator)

Leaving Group Aniline (upon enzymatic hydrolysis)

Hazard Characterization: Mechanistic Toxicology
Unlike standard biochemical reagents, the safety profile of this compound is governed by two

distinct toxicophores. Understanding the mechanism of toxicity is essential for designing

effective containment strategies.

A. The Alkylating Threat (Chloroethyl Group)
The

-terminal 2-chloroethyl group is a nitrogen mustard-like moiety. Under physiological conditions
(pH 7.4), these groups can undergo intramolecular cyclization to form a highly reactive
aziridinium ion.

Mechanism: This electrophile attacks nucleophilic centers on DNA (guanine N7) and proteins

(cysteine thiols).

Risk: Potential for mutagenicity (H341) and carcinogenicity (H351).[2] It is an irreversible

covalent binder.

B. The Anilide Metabolite
Upon metabolic or enzymatic cleavage, the compound releases aniline.
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Mechanism: Aniline undergoes hepatic oxidation to phenylhydroxylamine, which oxidizes

hemoglobin (

) to methemoglobin (

).

Risk: Methemoglobinemia (hypoxia) and sensitization (H317).

Visualizing the Hazard Pathway
The following diagram illustrates the dual-threat mechanism, necessitating strict engineering

controls.
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Figure 1: Mechanistic pathway of toxicity showing alkylation risks and metabolic byproducts.

Experimental Handling Protocol
Core Directive: Treat as a Genotoxic Impurity. All procedures must prevent inhalation of dust

and dermal contact.[3]

A. Engineering Controls[5]
Primary Barrier: All weighing and solubilization must occur within a certified Chemical Fume

Hood or a Class II Type B2 Biosafety Cabinet (total exhaust).

Static Control: Use an ionizing bar during weighing to prevent electrostatic dispersion of the

powder.
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B. Personal Protective Equipment (PPE) Matrix
Zone PPE Requirement Rationale

Hands

Double Gloving:Inner: Nitrile

(0.11 mm)Outer: Nitrile (0.11

mm) or Laminate

Chloroethyl compounds can

permeate standard latex.

Double nitrile provides

breakthrough indication.

Respiratory
N95/P3 Respirator (if outside

hood)

Prevent inhalation of

particulates during spill

cleanup.

Eyes Chemical Splash Goggles
Prevent mucosal absorption

via lacrimal ducts.

Body
Tyvek® Lab Coat (Wrist-

sealed)

Prevent accumulation on street

clothes.

C. Solubilization Workflow (Self-Validating)
This protocol ensures complete dissolution while minimizing exposure.

Preparation: Pre-calculate the volume of DMSO required for a stock concentration (e.g., 10

mM).

Solvent Addition: Add DMSO gently down the side of the vial to avoid displacing air rapidly

(aerosol risk).

Vortexing: Cap tightly. Vortex inside the hood.

Validation: Inspect for clarity. If turbid, sonicate for 30 seconds in a bath sonicator (keep vial

sealed).

Note: Do not heat above 30°C to prevent degradation of the chloroethyl group.

Emergency Response & Decontamination
In the event of exposure or spill, immediate neutralization of the alkylating agent is critical.
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Decontamination Solution (Nucleophilic Scavenger)
Standard water wash is insufficient for alkylators. Use a Thiosulfate-based solution to scavenge

the electrophile.

Recipe: 10% Sodium Thiosulfate (

) in water.

Mechanism: The thiosulfate anion (

) acts as a potent nucleophile, reacting with the chloroethyl group to form a non-toxic salt,
preventing it from reacting with biological targets.

Spill Cleanup Algorithm
Evacuate: Clear the immediate area.

PPE Up: Don double gloves and respiratory protection.

Contain: Cover spill with absorbent pads soaked in 10% Sodium Thiosulfate.

Wait: Allow 15 minutes for the reaction to occur.

Disposal: Collect pads into a hazardous waste bag labeled "Cytotoxic/Genotoxic Waste."

Storage & Stability
Temperature: -20°C (Desiccated).

Atmosphere: Inert gas (Argon/Nitrogen) recommended.

Stability: The chloroethyl group is susceptible to hydrolysis. Avoid repeated freeze-thaw

cycles in aqueous buffers. Prepare working aliquots in anhydrous DMSO.

Operational Workflow Diagram
The following flowchart dictates the safe lifecycle of the compound within the laboratory.
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Figure 2: Operational lifecycle ensuring containment from storage to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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